N-[2-methyl-4-[3-methyl-4-[(4-nitrobenzoyl)amino]phenyl]phenyl]-4-nitrobenzamide

• IUPAC Name: N-[2-methyl-4-[3-methyl-4-[(4-nitrobenzoyl)amino]phenyl]phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C28H22N4O6/c1-17-15-21(7-13-25(17)29-27(33)19-3-9-23(10-4-19)31(35)36)22-8-14-26(18(2)16-22)30-28(34)20-5-11-24(12-6-20)32(37)38/h3-16H,1-2H3,(H,29,33)(H,30,34)
• InChI Key: HMYHAJXWQTXNLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C28H22N4O6
• Molecular Weight: 510.5 g/mol
• CAS No.: 167267-74-5

Description

N-[2-methyl-4-[3-methyl-4-[(4-nitrobenzoyl)amino]phenyl]phenyl]-4-nitrobenzamide, also known as MNK1/2 inhibitor, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known to inhibit the activity of MNK1/2 kinases, which are involved in various cellular processes, including mRNA translation, cell proliferation, and inflammation.

Scientific Research Applications

Molecular Structure and Hydrogen Bonding

Research on structurally similar compounds to N-[2-methyl-4-[3-methyl-4-[(4-nitrobenzoyl)amino]phenyl]phenyl]-4-nitrobenzamide has shown significant insights into their molecular structure and hydrogen bonding. For instance, studies on compounds like methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate have revealed complex sheets formed by hydrogen bonds, highlighting the intricate molecular arrangements possible with such compounds (Portilla et al., 2007).

Synthesis and Characterization

The synthesis and characterization of compounds structurally related to this compound have been a subject of extensive research. For example, a study on the synthesis of 4-amino-2-fluoro-N-methyl-benzamide provides insights into the methods of obtaining similar compounds through oxidation, chlorination, and hydrogenation processes, offering potential pathways for synthesizing related compounds (Xu et al., 2013).